Cas no 1073588-50-7 (5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine)

• Product Name: 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine
• CAS No: 1073588-50-7
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• CID: 4679294
• Update Time: 2025-05-20

5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-cyclopropyl-3-fluoropyridin-2-amine
• AM86278
• 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine

• Inchi： 1S/C8H8ClFN2/c9-5-3-7(10)8(11-4-5)12-6-1-2-6/h3-4,6H,1-2H2,(H,11,12)
• InChI Key： ZNSWHUTZWVSWSR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 24.9

Additional information on 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine

5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine (CAS 1073588-50-7): A Comprehensive Overview

5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine (CAS 1073588-50-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with chlorine, fluorine, and a cyclopropylamino group, exhibits unique physicochemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis methods, biological activity, and potential applications, reflecting its growing importance in modern chemistry.

The molecular structure of 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine combines three distinct functional groups, each contributing to its chemical behavior. The chloro substituent at position 5 enhances the compound's lipophilicity, while the fluoro group at position 3 influences its electronic properties and metabolic stability. The cyclopropylamino moiety introduces steric constraints that can significantly affect molecular recognition processes. This combination of features makes CAS 1073588-50-7 particularly interesting for drug discovery programs targeting various disease pathways.

Recent studies have explored the potential of 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine as a building block for more complex molecules. Its versatility stems from the reactivity of both the pyridine ring and the amino group, allowing for diverse chemical transformations. Common search queries related to this compound include "synthesis of fluorinated pyridines," "biological activity of chloro-fluoro pyridine derivatives," and "applications of cyclopropylamino compounds," indicating strong interest from both academic and industrial researchers.

The pharmaceutical industry has shown particular interest in 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine due to its potential as a pharmacophore in drug design. The presence of both halogen atoms and the constrained cyclopropyl group makes it an attractive scaffold for developing compounds with improved target selectivity and metabolic stability. These properties are especially valuable in the development of central nervous system (CNS) drugs and anti-infective agents, where researchers frequently search for novel chemical entities with optimized profiles.

In agrochemical applications, 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine has been investigated as a potential precursor for crop protection agents. The combination of halogen atoms and the cyclopropyl group can confer favorable properties such as improved pest selectivity and environmental persistence. These characteristics align with current industry trends toward developing more sustainable agricultural chemicals with reduced ecological impact, a topic generating significant search traffic among professionals in the field.

The synthesis of 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Common synthetic challenges include controlling the regioselectivity of halogenation reactions and achieving efficient N-cyclopropylation. These technical aspects generate numerous search queries from synthetic chemists seeking optimized protocols and troubleshooting advice for their own research projects involving similar compounds.

Analytical characterization of 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine requires specialized techniques due to its unique structural features. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR and 13C NMR, provides valuable information about the compound's structure and purity. Mass spectrometry and high-performance liquid chromatography (HPLC) are also essential tools for quality control, topics that frequently appear in search analytics related to this compound.

The stability profile of 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine under various conditions is another area of practical interest. Researchers often search for information about its storage conditions, solubility characteristics, and compatibility with common reagents and solvents. Understanding these properties is crucial for handling the compound safely and effectively in laboratory settings, making such practical considerations highly relevant to the scientific community.

Recent patent literature reveals growing intellectual property activity surrounding 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine and its derivatives. This trend reflects the compound's potential value in various applications, from medicinal chemistry to material science. The increasing number of patent filings has correspondingly driven more search traffic to technical information about this specific chemical entity and its related analogs.

Looking forward, 5-Chloro-N-cyclopropyl-3-fluoropyridin-2-amine (CAS 1073588-50-7) is poised to maintain its relevance in chemical research. Its unique structural features and demonstrated utility as a versatile intermediate ensure continued interest from multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound will likely remain an important subject of investigation and a frequent topic in scientific literature and online searches.